Cas no 1805615-67-1 (5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine
• CAS No: 1805615-67-1
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886586
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine

• Inchi： 1S/C7H6F2INO2/c1-13-5-3(6(8)9)2-11-7(12)4(5)10/h2,6H,1H3,(H,11,12)
• InChI Key： SARYBTYXJKVVMM-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C(F)F)C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine

5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine (CAS No. 1805615-67-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at the 5-position, a hydroxyl group at the 2-position, an iodo substituent at the 3-position, and a methoxy group at the 4-position. The combination of these functional groups makes this compound a valuable substrate for exploring chemical reactivity, synthesis methodologies, and potential bioactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules with high efficiency. The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine involves multi-step processes that require meticulous control over reaction conditions to ensure the desired regioselectivity and stereochemistry. Researchers have employed various strategies, including nucleophilic aromatic substitution, coupling reactions, and directed metallation techniques, to assemble this compound from simpler precursors.

The presence of multiple functional groups in this molecule provides a platform for exploring diverse reactivity patterns. For instance, the difluoromethyl group is known to participate in electrophilic substitution reactions, while the hydroxyl and methoxy groups can act as directing groups in further modifications. The iodo substituent adds another layer of reactivity, making this compound amenable to cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These properties make it an attractive candidate for medicinal chemistry applications, where fine-tuning molecular structures is crucial for optimizing pharmacokinetic profiles.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine in drug discovery efforts targeting various therapeutic areas. Its structural features suggest possible interactions with biological targets such as kinases, ion channels, or G-protein coupled receptors (GPCRs). Preclinical evaluations have demonstrated promising bioactivity profiles, particularly in modulating cellular signaling pathways associated with inflammation and neurodegenerative diseases.

In addition to its medicinal chemistry applications, this compound has also found utility in materials science. The ability to undergo post-synthetic modifications enables its use as a building block for constructing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The difluoromethyl and methoxy groups contribute to the molecule's versatility in forming supramolecular assemblies, while the hydroxyl and iodo groups provide sites for further functionalization.

The synthesis and characterization of 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine have been extensively documented in recent literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. Computational studies using density functional theory (DFT) have provided insights into its electronic properties and reactivity trends, further enhancing our understanding of this compound's behavior in different chemical environments.

Looking ahead, the continued exploration of 5-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine is expected to yield novel insights into its applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing both fundamental and applied research in organic chemistry.